![molecular formula C19H26FN3O2 B7574245 N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide](/img/structure/B7574245.png)
N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide, also known as Compound A, is a novel chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide A has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, this compound A has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. In cancer research, this compound A has been shown to inhibit the growth of cancer cells and may have potential applications in the development of anticancer drugs. Additionally, this compound A has been studied as a potential therapeutic agent for inflammatory diseases.
Mechanism of Action
N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide A is believed to exert its effects by binding to and activating the peroxisome proliferator-activated receptor gamma (PPARγ) in cells. PPARγ is a transcription factor that plays a role in regulating various cellular processes, including inflammation, lipid metabolism, and glucose homeostasis. Activation of PPARγ by this compound A leads to changes in gene expression that can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
This compound A has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound A can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, this compound A has been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines. In animal studies, this compound A has been shown to improve glucose homeostasis and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide A in lab experiments is its specificity for PPARγ, which can allow for targeted modulation of cellular processes. Additionally, this compound A has been shown to have low toxicity in animal studies. However, one limitation of using this compound A is its relatively low solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide A. One area of interest is the development of this compound A analogs with improved solubility and potency. Additionally, further studies are needed to better understand the mechanisms underlying the neuroprotective and anti-inflammatory effects of this compound A. Finally, there is potential for the development of this compound A-based therapies for the treatment of neurodegenerative diseases, cancer, and inflammatory disorders.
Synthesis Methods
N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide A can be synthesized through a multi-step process that involves the reaction of 4-fluoro-3-nitrobenzoic acid with methyl isocyanate to form 4-fluoro-3-(methylcarbamoyl)benzoic acid. This intermediate is then reacted with 1,2-diaminocyclohexane to form the spirocyclic compound, this compound A.
properties
IUPAC Name |
N-[4-fluoro-3-(methylcarbamoyl)phenyl]-3-azaspiro[5.5]undecane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26FN3O2/c1-21-17(24)15-13-14(5-6-16(15)20)22-18(25)23-11-9-19(10-12-23)7-3-2-4-8-19/h5-6,13H,2-4,7-12H2,1H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IORGNIURSSKARL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C=CC(=C1)NC(=O)N2CCC3(CCCCC3)CC2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.